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For Researchers, Scientists, and Aerospace Engineers

These application notes provide a comprehensive overview of the role of Samarium Cobalt

(SmCo) permanent magnets in the demanding environment of aerospace applications. This

document details their key characteristics, presents quantitative data for various grades, and

outlines experimental protocols for their evaluation, adhering to industry standards.

Introduction to Samarium Cobalt Magnets in
Aerospace
Samarium Cobalt (SmCo) magnets are a class of rare-earth permanent magnets renowned for

their exceptional performance in extreme conditions, making them indispensable in the

aerospace sector.[1][2] Their unique combination of high magnetic strength, superior

temperature stability, and excellent corrosion resistance allows for the design of compact,

lightweight, and highly reliable components crucial for aircraft, spacecraft, and satellite

systems.[1][3][4]

There are two primary families of SmCo magnets, commonly referred to as SmCo5 (or 1:5

series) and Sm2Co17 (or 2:17 series), distinguished by their atomic composition.[2] Sm2Co17

grades, the more recent development, generally offer higher magnetic performance and greater

thermal stability compared to the SmCo5 series.[2]
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The selection of SmCo magnets for aerospace applications is driven by several key

performance advantages:

High-Temperature Stability: SmCo magnets exhibit a low reversible temperature coefficient

of magnetization, meaning their magnetic properties remain stable across a wide range of

temperatures.[5] Sm2Co17 grades can operate at temperatures up to 350°C (662°F), and

some specialized grades can withstand even higher temperatures, a critical requirement for

components near engines or in environments with significant thermal cycling.[6][7]

Excellent Corrosion Resistance: Unlike Neodymium (NdFeB) magnets, SmCo magnets

possess inherent resistance to corrosion and oxidation.[4] This often eliminates the need for

protective coatings, which can be a potential point of failure in the harsh aerospace

environment, thereby enhancing long-term reliability.

Resistance to Demagnetization: SmCo magnets have high intrinsic coercivity (Hci), making

them highly resistant to being demagnetized by external magnetic fields, shock, and

vibration—conditions commonly encountered during launch and in-flight operations.[8]

Radiation Hardness: In space applications, electronic and magnetic components are

exposed to various forms of radiation. SmCo magnets have demonstrated good resistance

to radiation, retaining their magnetic properties in environments where other materials might

degrade.

Typical Aerospace Applications
The unique properties of SmCo magnets have led to their widespread use in a variety of critical

aerospace systems:

Actuators and Control Systems: Used in precision guidance systems for missiles and

satellite attitude control.[4]

High-Performance Motors and Generators: Integral to electric motors in aircraft and power

generation systems where high temperature and high performance are paramount.

Sensors: Employed in a range of sensors that require stable magnetic fields for accurate

measurements under varying temperatures.
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Traveling Wave Tubes (TWTs): Used in satellite communication systems to focus electron

beams.

Magnetic Bearings and Couplings: Provide frictionless operation in high-speed and high-

reliability applications.

Data Presentation: Properties of Samarium Cobalt
Magnets
The following tables summarize the typical magnetic and physical properties of various

commercially available grades of SmCo magnets. These values are essential for design and

analysis in aerospace engineering.

Table 1: Magnetic Properties of Sintered SmCo5 Magnet Grades

Grade
Remanence
(Br)

Coercive
Force (Hcb)

Intrinsic
Coercive
Force (Hci)

Max.
Energy
Product
(BH)max

Max.
Operating
Temp.

T (kG) kA/m (kOe) kA/m (kOe)
kJ/m³

(MGOe)
°C (°F)

SmCo16
0.80-0.85

(8.0-8.5)

600-650 (7.5-

8.2)

1100-1600

(14-20)

115-130

(14.5-16.5)
250 (482)

SmCo18
0.84-0.90

(8.4-9.0)

640-700 (8.0-

8.8)

1200-1800

(15-22.5)

130-145

(16.5-18.5)
250 (482)

SmCo20
0.88-0.93

(8.8-9.3)

670-730 (8.4-

9.2)

1300-2000

(16-25)

145-160

(18.5-20.5)
250 (482)

SmCo22
0.92-0.97

(9.2-9.7)

700-760 (8.8-

9.5)

>1400

(>17.5)

160-175 (20-

22)
250 (482)

Table 2: Magnetic Properties of Sintered Sm2Co17 Magnet Grades
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Grade
Remanence
(Br)

Coercive
Force (Hcb)

Intrinsic
Coercive
Force (Hci)

Max.
Energy
Product
(BH)max

Max.
Operating
Temp.

T (kG) kA/m (kOe) kA/m (kOe)
kJ/m³

(MGOe)
°C (°F)

SmCo24
0.98-1.05

(9.8-10.5)

700-800 (8.8-

10.0)
>1200 (>15)

175-200 (22-

25)
300 (572)

SmCo26
1.02-1.08

(10.2-10.8)

740-840 (9.3-

10.5)
>1500 (>19)

190-215 (24-

27)
300 (572)

SmCo28
1.05-1.12

(10.5-11.2)

760-880 (9.5-

11.0)

>1800

(>22.5)

200-230 (25-

29)
350 (662)

SmCo30
1.08-1.14

(10.8-11.4)

780-920 (9.8-

11.5)
>1900 (>24)

220-240

(27.5-30)
350 (662)

SmCo32
1.10-1.16

(11.0-11.6)

800-960

(10.0-12.0)
>2000 (>25)

240-260 (30-

32.5)
350 (662)

Table 3: Physical and Thermal Properties of SmCo Magnets

Property SmCo5 Sm2Co17 Units

Density 8.2 - 8.4 8.3 - 8.5 g/cm³

Vickers Hardness 500 - 550 550 - 600 HV

Compressive Strength 800 1100 MPa

Electrical Resistivity 0.5 0.8 µΩ·m

Curie Temperature ~720 ~800 °C

Reversible Temp.

Coefficient of Br (α)
-0.04 to -0.03 -0.03 to -0.02 %/°C

Reversible Temp.

Coefficient of Hci (β)
-0.30 to -0.15 -0.25 to -0.10 %/°C
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Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the application of

SmCo magnets in aerospace.

SmCo5 (1:5 Series) Sm2Co17 (2:17 Series)

Common Characteristics

Properties:
- Max Op. Temp: ~250°C

- Good Machinability
- Excellent Corrosion Resistance

High Coercivity
Good Radiation Resistance

Properties:
- Max Op. Temp: ~350°C

- Higher (BH)max
- More Brittle

Click to download full resolution via product page

Comparison of SmCo5 and Sm2Co17 Magnet Types.
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Aerospace Magnet Selection Workflow

Define Application Requirements

Temperature Range?

Magnetic Performance (BH)max?

< 250°C

Select Sm2Co17 Grade

> 250°C

Corrosion/Environment?

High

Select SmCo5 Grade

Moderate

Radiation Exposure?

Corrosive

Consider NdFeB (with coating)

Benign

Specify Testing & Qualification

Yes

Click to download full resolution via product page

Workflow for Selecting SmCo Magnets in Aerospace.
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Temperature Increase

Remanence (Br) Decreases Intrinsic Coercivity (Hci) Decreases

Increased Risk of Irreversible Demagnetization

Click to download full resolution via product page

Effect of Temperature on Magnetic Properties.

Experimental Protocols
The following protocols are representative methodologies for the testing and qualification of

SmCo magnets for aerospace applications, based on established industry standards such as

ASTM A977/A977M and MIL-STD-883.[1][9]

Protocol for Measurement of Magnetic Properties
(Hysteresigraph Method)
Objective: To determine the key magnetic properties (Br, Hcb, Hci, and (BH)max) of a SmCo

magnet sample at ambient and elevated temperatures. This protocol is based on the principles

outlined in ASTM A977/A977M.[1]

Apparatus:

Hysteresigraph (electromagnet-based or pulsed-field)

Search coils (for measuring magnetic flux) and Hall probes or field coils (for measuring

magnetic field strength)

Temperature-controlled sample holder
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Power supply and control computer

Calibrated reference magnet sample

Procedure:

Sample Preparation:

Prepare a test specimen of a defined geometry (e.g., a cube or cylinder).

Ensure the sample surfaces are clean and free of defects.

Measure and record the dimensions and mass of the specimen.

System Calibration:

Calibrate the hysteresigraph system using a certified reference magnet with known

magnetic properties.

Perform a zero-field offset correction.

Measurement at Ambient Temperature:

Place the SmCo sample in the sample holder within the search coils, ensuring correct

orientation relative to the applied magnetic field.

Apply a saturating magnetic field in the direction of magnetization. The required field

strength is typically 3 to 5 times the intrinsic coercivity (Hci) of the material.

Slowly sweep the applied magnetic field from the positive saturation point, through zero, to

a negative saturation point, and then back to positive saturation to trace the full hysteresis

loop.

The instrument's software will record the magnetic flux density (B) and magnetic

polarization (J) as a function of the applied magnetic field (H).

From the second quadrant of the hysteresis loop (the demagnetization curve), determine

Br, Hcb, Hci, and the (BH)max product.
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Measurement at Elevated Temperatures:

Heat the sample to the desired test temperature using the temperature-controlled holder

and allow it to stabilize.

Repeat the measurement procedure (Step 3) at each specified temperature.

Record the demagnetization curves at each temperature to evaluate the thermal stability

of the magnetic properties.

Data Analysis and Reporting:

Plot the demagnetization curves for each temperature.

Tabulate the values of Br, Hcb, Hci, and (BH)max at each temperature.

Calculate the reversible temperature coefficients for Br and Hci.

Protocol for Thermal Stability and Aging Test
Objective: To evaluate the long-term stability of the magnetic properties of SmCo magnets

when exposed to elevated temperatures for an extended period.

Apparatus:

High-temperature oven with controlled atmosphere (air or vacuum)

Fluxmeter with a Helmholtz coil or a custom test fixture

Thermocouples for temperature monitoring

Procedure:

Initial Magnetic Measurement:

Magnetize the test samples to saturation.

Measure the initial open-circuit magnetic flux of each sample at room temperature using

the fluxmeter. This serves as the baseline.
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Thermal Exposure (Aging):

Place the samples in the oven at the specified aging temperature (e.g., 350°C).

Maintain the temperature for a predetermined duration (e.g., 100, 500, 1000 hours).

Post-Aging Measurement:

After the specified duration, remove the samples from the oven and allow them to cool to

room temperature.

Measure the open-circuit magnetic flux of each sample again.

Data Analysis and Reporting:

Calculate the percentage loss of magnetic flux for each sample at each time interval.

Plot the magnetic flux loss as a function of aging time.

The results indicate the irreversible losses due to long-term thermal exposure.

Protocol for Radiation Hardness Testing
Objective: To assess the impact of radiation (e.g., protons, neutrons, gamma rays) on the

magnetic properties of SmCo magnets, simulating the space radiation environment. This

protocol is guided by principles from standards like MIL-STD-883 Method 1017 (Neutron

Irradiation) and 1019 (Total Ionizing Dose).[9]

Apparatus:

Radiation source (e.g., particle accelerator, cobalt-60 source)

Dosimetry equipment to measure the radiation dose and flux

Hysteresigraph or Vibrating Sample Magnetometer (VSM) for magnetic measurements

Remote handling tools for irradiated samples

Procedure:
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Pre-Irradiation Characterization:

Thoroughly characterize the magnetic properties (Br, Hcb, Hci, (BH)max) of the SmCo test

samples using a hysteresigraph or VSM.

Irradiation:

Place the samples in the radiation beam at the specified dose rate and total dose.

Monitor the sample temperature during irradiation, as radiation can induce heating.

Record all irradiation parameters, including particle type, energy, total fluence, and dose

rate.

Post-Irradiation Characterization:

After irradiation and a suitable "cool-down" period to allow for the decay of short-lived

radioisotopes, carefully handle the samples using appropriate safety procedures.

Re-measure the magnetic properties of the irradiated samples using the same equipment

and procedures as in the pre-irradiation characterization.

Data Analysis and Reporting:

Compare the pre- and post-irradiation magnetic properties.

Quantify the percentage degradation in Br, Hcb, Hci, and (BH)max as a function of the

radiation dose.

Analyze the changes in the shape of the demagnetization curve.

The results provide critical data for predicting the performance and lifetime of SmCo

magnets in specific radiation environments.

Conclusion
Samarium Cobalt magnets are a critical enabling technology for a wide range of aerospace

applications due to their robust performance in extreme environments. A thorough
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understanding of their magnetic and physical properties, as provided in these notes, is

essential for the design and development of reliable and efficient aerospace systems. The

outlined experimental protocols provide a framework for the rigorous testing and qualification

required to ensure the performance of these high-performance materials in mission-critical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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